molecular formula C11H14O B8807965 2-Isopropyl-6-methylbenzaldehyde CAS No. 54876-90-3

2-Isopropyl-6-methylbenzaldehyde

Cat. No.: B8807965
CAS No.: 54876-90-3
M. Wt: 162.23 g/mol
InChI Key: RNGMRNOGEALOPW-UHFFFAOYSA-N
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Description

2-Isopropyl-6-methylbenzaldehyde is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

54876-90-3

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

2-methyl-6-propan-2-ylbenzaldehyde

InChI

InChI=1S/C11H14O/c1-8(2)10-6-4-5-9(3)11(10)7-12/h4-8H,1-3H3

InChI Key

RNGMRNOGEALOPW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C(C)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-bromo-2-isopropyl-6-methylbenzene (6.9 g, 32.4 mmol) in diethyl ether (50 ml) was added magnesium turnings (0.9 g, 37 mmol) and the mixture was refluxed in nitrogen atmosphere until the reaction was started and was then stirred overnight at room temperature. Dimethylformamide (4 ml) was added dropwise during 10 min. and the mixture was stirred for 30 min. Saturated ammmoniumchloride solution (30 ml) was added and the mixture was stirred for 1 h. The organic layer was separated, filtrated and evaporated under reduced pressure. Purification by column chromatography on silica gel using hexane:methylene chloride (3:2) as eluent gave 1.75 g (33%) of the title compound .
Quantity
6.9 g
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reactant
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0.9 g
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reactant
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50 mL
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solvent
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4 mL
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reactant
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[Compound]
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solution
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30 mL
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reactant
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Yield
33%

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